Cas no 1804700-80-8 (5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1804700-80-8
• MF: C₉H₃F₅N₂O
• MW: 250.124939203262
• CID: 4880778
• Update Time: 2025-05-19

5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C9H3F5N2O/c10-8(11)7-5(9(12,13)14)1-4(2-15)6(3-17)16-7/h1,3,8H
• InChI Key： PIZQDWHVRYVCCK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(C=O)N=C1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• XLogP3: 1.9
• Topological Polar Surface Area: 53.8

Additional information on 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde

5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde: A Comprehensive Overview

The compound 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1804700-80-8) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The molecule's structure features a pyridine ring substituted with a cyano group at position 5, a difluoromethyl group at position 2, and a trifluoromethyl group at position 3, along with a carboxaldehyde group at position 6. These substituents contribute to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of electron-withdrawing groups such as cyano (-CN), difluoromethyl (-CF₂H), and trifluoromethyl (-CF₃) significantly influences the electronic properties of the pyridine ring, making it more electron-deficient. This characteristic enhances the molecule's ability to participate in various chemical reactions, including nucleophilic aromatic substitution and electrophilic addition. The carboxaldehyde group at position 6 further adds versatility to the compound, enabling it to act as a reactive site for condensation reactions or as a directing group in further functionalization.

One of the most promising applications of 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde lies in its potential as a building block for advanced materials. Researchers have explored its use in synthesizing novel polymers, where the molecule's ability to form stable covalent bonds plays a critical role. Additionally, its fluorinated substituents contribute to improved thermal stability and mechanical properties, making it suitable for high-performance applications in electronics and aerospace industries.

In the field of medicinal chemistry, this compound has shown potential as a lead molecule for developing anti-cancer agents. Studies have demonstrated that certain pyridine derivatives can inhibit key enzymes involved in tumor progression, such as cyclin-dependent kinases (CDKs). The electron-deficient nature of 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde enhances its binding affinity to these enzymes, making it a valuable candidate for further optimization into potent therapeutic agents.

Moreover, recent advancements in green chemistry have led to innovative synthesis methods for this compound. Traditional routes often involve multiple steps and harsh reaction conditions; however, modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have enabled more efficient and environmentally friendly production processes. These methods not only reduce production costs but also minimize the environmental footprint associated with manufacturing this compound.

The structural uniqueness of 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde also makes it an attractive candidate for use in agrochemicals. Its ability to interact with specific receptors in plants or pests could pave the way for new classes of pesticides or herbicides with reduced toxicity to non-target species. Preliminary studies suggest that this compound exhibits selective toxicity towards certain agricultural pests, making it a promising alternative to conventional chemical agents.

In conclusion, 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1804700-80-8) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is expected to contribute significantly to the development of novel materials, medicines, and agrochemicals.